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Compound of Interest

Compound Name: Isophthalic-2,4,5,6-D4 acid

Cat. No.: B15129391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic purity of Isophthalic-2,4,5,6-
D4 acid, a deuterated analog of isophthalic acid. Isotope-labeled compounds like Isophthalic-
2,4,5,6-D4 acid are crucial tools in drug metabolism and pharmacokinetic (DMPK) studies,

serving as internal standards for quantitative bioanalysis.[1] The degree of isotopic purity is a

critical parameter that directly impacts the accuracy and reliability of such studies. This

document outlines the available data on the isotopic and chemical purity of this compound,

details the analytical methodologies for its characterization, and presents a typical workflow for

its quality control.

Data Summary
The following table summarizes the key quantitative data for Isophthalic-2,4,5,6-D4 acid and

its non-deuterated counterpart. It is important to note that while several suppliers list

Isophthalic-2,4,5,6-D4 acid, a specific isotopic purity value is not always publicly available on

product specification sheets.[2][3][4] Therefore, a representative isotopic purity value from a

closely related, commercially available deuterated aromatic dicarboxylic acid, Terephthalic-

2,3,5,6-d4 acid, is included for reference.
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Parameter Isophthalic-2,4,5,6-D4 Acid
Isophthalic Acid
(Unlabeled)

CAS Number 148472-48-4[2] 121-91-5[5]

Molecular Formula C₈H₂D₄O₄[3] C₈H₆O₄[5]

Molecular Weight 170.16 g/mol [3] 166.13 g/mol [5]

Representative Isotopic Purity 98 atom % D* Not Applicable

Chemical Purity ≥98% (typical) ≥99%[5]

Appearance White to off-white solid[3] White crystalline solid[6]

Melting Point >300 °C 341-343 °C[5]

*This value is for the related compound Terephthalic-2,3,5,6-d4 acid and is used as a

representative example of commercially available isotopic purity for a deuterated dicarboxylic

aromatic acid.

Experimental Protocols
The quality control of Isophthalic-2,4,5,6-D4 acid involves a multi-step process encompassing

synthesis and rigorous analytical characterization to confirm its identity, chemical purity, and

isotopic enrichment.

Synthesis
While a specific, detailed synthesis protocol for Isophthalic-2,4,5,6-D4 acid is not readily

available in the public domain, a plausible route can be adapted from established methods for

the synthesis of unlabeled isophthalic acid. A common industrial method for producing

isophthalic acid is the oxidation of meta-xylene.[6] To synthesize the deuterated analog, one

would start with a deuterated precursor, such as m-xylene-d8.

General Synthetic Scheme:

Starting Material: m-Xylene-d8
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Oxidation: The deuterated m-xylene is subjected to catalytic oxidation. This process typically

employs a cobalt-manganese catalyst in the presence of a bromine promoter and acetic acid

as a solvent, with air or pure oxygen as the oxidant.[6] The reaction is carried out at elevated

temperature and pressure.

Purification: The crude Isophthalic-2,4,5,6-D4 acid is then purified, commonly through

recrystallization from an appropriate solvent, to remove impurities and residual catalyst.

Analytical Characterization
1. Chemical Purity Assessment by High-Performance Liquid Chromatography (HPLC)

The chemical purity of Isophthalic-2,4,5,6-D4 acid can be determined using reversed-phase

HPLC with UV detection.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 stationary phase column is typically suitable for the separation of aromatic

acids.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% phosphoric

acid in water) and an organic solvent (e.g., acetonitrile) is commonly employed.

Detection: The eluent is monitored by a UV detector at a wavelength where isophthalic acid

has significant absorbance, such as 210 nm.

Quantification: The chemical purity is determined by calculating the peak area percentage of

the main component relative to the total peak area of all detected components. For

unlabeled isophthalic acid, purities of ≥99% are common.[5]

2. Isotopic Purity Determination by Mass Spectrometry (MS)

Mass spectrometry is the primary technique for determining the isotopic purity of a deuterated

compound.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a

suitable ionization source (e.g., Electrospray Ionization - ESI).
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Sample Preparation: The sample is dissolved in a suitable solvent and infused into the mass

spectrometer.

Analysis: The mass spectrum of the deprotonated molecule [M-H]⁻ is acquired in negative

ion mode. The relative intensities of the ion corresponding to the fully deuterated molecule

(d4) and the ions corresponding to lower deuterated species (d3, d2, d1) and the unlabeled

compound (d0) are measured.

Calculation: The isotopic purity (atom % D) is calculated based on the relative abundances of

these different isotopic species.

3. Structural Confirmation and Isotopic Enrichment by Nuclear Magnetic Resonance (NMR)

Spectroscopy

NMR spectroscopy provides structural confirmation and can also be used to estimate the

degree of deuteration.

¹H NMR (Proton NMR): The ¹H NMR spectrum of a highly deuterated sample will show

significantly reduced or absent signals for the protons that have been replaced by deuterium.

By comparing the integral of the residual proton signals with the integral of a known internal

standard, the percentage of non-deuterated species can be estimated. The ¹H NMR

spectrum of unlabeled isophthalic acid in DMSO-d6 shows characteristic aromatic proton

signals.

²H NMR (Deuterium NMR): A deuterium NMR spectrum will show signals corresponding to

the deuterium atoms in the molecule, confirming the positions of deuteration.

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum can be used to confirm the carbon

skeleton of the molecule. The signals for carbons attached to deuterium will be split into

multiplets due to C-D coupling.

Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control and release of a batch

of Isophthalic-2,4,5,6-D4 acid.
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Caption: Quality control workflow for Isophthalic-2,4,5,6-D4 acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15129391#isotopic-purity-of-isophthalic-2-4-5-6-d4-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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